Cas no 90104-52-2 (2-Propyn-1-amine, N-methyl-N-nitro-)
90104-52-2 structure
Product Name:2-Propyn-1-amine, N-methyl-N-nitro-
CAS No:90104-52-2
MF:C4H6N2O2
MW:114.102640628815
CID:794109
PubChem ID:13199243
Update Time:2025-04-19
2-Propyn-1-amine, N-methyl-N-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-amine, N-methyl-N-nitro-
- N-methyl-N-prop-2-ynylnitramide
- DTXSID00526816
- 90104-52-2
- N-Methyl-N-prop-2-yn-1-ylnitramide
-
- Inchi： 1S/C4H6N2O2/c1-3-4-5(2)6(7)8/h1H,4H2,2H3
- InChI Key： RLCQCTHGLGQBOV-UHFFFAOYSA-N
- SMILES： [O-][N+](N(C)CC#C)=O
Computed Properties
- Exact Mass: 114.042927438g/mol
- Monoisotopic Mass: 114.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 49.1Ų
2-Propyn-1-amine, N-methyl-N-nitro- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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